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Introduction
Endothall is a selective contact herbicide used for the control of submerged aquatic vegetation

and algae in various water bodies.[1][2][3] Chemically, it is a dicarboxylic acid, and its herbicidal

activity is primarily attributed to the endothall acid form.[1] In aquatic applications, endothall is

typically formulated as either a dipotassium salt or a mono(N,N-dimethylalkylamine) salt.[4][5]

[6] It is crucial to distinguish between these formulations, as their toxicological profiles for non-

target aquatic organisms differ significantly. The monoamine salt formulation is notably more

toxic to aquatic fauna than the dipotassium salt.[4][5][7][8][9] This guide provides a

comprehensive overview of the environmental fate, mechanism of action, and toxicological

effects of endothall on non-target aquatic organisms, supported by quantitative data,

experimental methodologies, and visual diagrams.

Environmental Fate and Transport
Endothall is characterized by its high water solubility and low potential for bioaccumulation in

aquatic organisms.[4][5][10] The bioconcentration factor (BCF) for endothall in fish is reported

to be less than 1.[10][11] It does not readily adsorb to sediments or suspended solids.[4][7] The

primary mechanism of dissipation from the aquatic environment is microbial degradation.[4][7]

[12] The half-life of endothall in water is relatively short, typically ranging from less than a week

to ten days under aerobic conditions.[4][10][12] Degradation is slower under anaerobic

conditions.[4][7] The breakdown of endothall ultimately results in carbon, hydrogen, and
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oxygen, with one of its initial breakdown products being glutamic acid, which is then rapidly

consumed by microorganisms.[7][12]

Mechanism of Action
The precise herbicidal mode of action for endothall is not fully understood, but several

mechanisms have been proposed.[4] It is known to be a contact-type, membrane-active

compound.[13] The primary modes of action are believed to involve the inhibition of protein and

lipid synthesis.[5][14] Endothall has been shown to interfere with mRNA metabolism, which is

essential for genetic coding and subsequent protein synthesis.[4] Furthermore, it can inhibit

lipid synthesis by blocking the incorporation of malonic acid into lipids.[5][14] Another proposed

mechanism is the disruption of respiratory processes, leading to a collapse of the cell

membrane's electrical gradient and rapid tissue desiccation.[5]
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Caption: Proposed mechanisms of action for endothall in susceptible aquatic plants.

Toxicity to Non-Target Aquatic Organisms
The toxicity of endothall to non-target aquatic life is highly dependent on the specific

formulation. The dipotassium salt is generally considered to have low to moderate toxicity for
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fish and invertebrates at typical application rates, while the monoamine salt is significantly more

toxic.[4][7][8]

Fish
Acute toxicity studies have been conducted on various freshwater and marine fish species. The

96-hour lethal concentration (LC50) values demonstrate the disparity in toxicity between the

two common endothall formulations. The dipotassium salt is considered slightly toxic to

practically non-toxic to freshwater fish, whereas the monoamine salt is rated as highly to very

highly toxic.[8]

Species Formulation 96-hr LC50 (mg/L) Reference

Rainbow Trout

(Oncorhynchus

mykiss)

Dipotassium Salt 230 - 450 [4]

Bluegill (Lepomis

macrochirus)
Dipotassium Salt 343 - 450 [4]

Channel Catfish

(Ictalurus punctatus)
Dipotassium Salt >150 [4]

Walleye (Stizostedion

vitreum)
Dipotassium Salt 16 - 130 [15]

Largemouth Bass

(Micropterus

salmoides)

Dipotassium Salt 16 - 130 [15]

Bluegill (Lepomis

macrochirus)
Monoamine Salt 0.19 - 2.0 [4]

Sheepshead Minnow

(Cyprinodon

variegatus)

Monoamine Salt 0.19 - 2.0 [4]

Aquatic Invertebrates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mass.gov/doc/endothall/download
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738024
https://downloads.regulations.gov/EPA-HQ-OPP-2004-0370-0003/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2004-0370-0003/content.pdf
https://www.mass.gov/doc/endothall/download
https://www.mass.gov/doc/endothall/download
https://www.mass.gov/doc/endothall/download
https://www.tandfonline.com/doi/abs/10.1080/02705060.1994.9664890
https://www.tandfonline.com/doi/abs/10.1080/02705060.1994.9664890
https://www.mass.gov/doc/endothall/download
https://www.mass.gov/doc/endothall/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Similar to fish, aquatic invertebrates exhibit varied sensitivity to different endothall formulations.

The monoamine salt is considerably more toxic to invertebrates than the dipotassium salt.

Species Formulation
Test
Duration

Endpoint
Value
(mg/L)

Reference

Water Flea

(Daphnia

magna)

Formulated

Product (75-

86% AI)

26 hr EC50 46 [11]

Scud

(Gammarus

sp.)

Dipotassium

Salt
96 hr LC50 313 [4]

Mysid Shrimp
Monoamine

Salt
96 hr LC50 0.19 - 2.0 [4]

Water Flea

(Daphnia sp.)

Monoamine

Salt
96 hr LC50 0.19 - 2.0 [4]

Amphibians
There is limited specific data available in the provided search results regarding the direct

toxicological effects of endothall on amphibians. However, tadpoles have been noted as being

sensitive to the dimethylalkylamine salt at concentrations ranging from 0.5 to 1.8 ppm.[7] The

potential for indirect effects due to habitat modification and the impact of pesticide mixtures on

amphibians are areas of broader concern in ecotoxicology.[16][17][18]

Non-Target Aquatic Plants and Algae
As a herbicide, endothall can impact non-target aquatic plants. Its effectiveness varies among

plant species, making it selective to some degree.[1] However, at application rates, it can affect

desirable native species, particularly pondweeds (Potamogeton spp.).[12] The dipotassium salt

formulation is reported to be slightly to moderately toxic to various algae species.
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Organism
Group

Formulation Endpoint Value (mg/L) Reference

Freshwater Blue-

green Algae
Dipotassium Salt LC50 >4.8

Freshwater

Diatoms
Dipotassium Salt LC50 >3.6

Freshwater

Green Algae
Dipotassium Salt LC50 >4.8

Marine Diatoms Dipotassium Salt LC50 >9.0

Experimental Protocols
Standardized acute toxicity tests for aquatic organisms are typically conducted following

guidelines from regulatory bodies like the U.S. Environmental Protection Agency (EPA) or the

Organisation for Economic Co-operation and Development (OECD). The following describes a

generalized workflow for such an experiment.

Objective: To determine the acute toxicity (e.g., 96-hour LC50) of a substance to a model

aquatic organism (e.g., Rainbow Trout).

Methodology:

Test Organisms: A specified number of healthy, laboratory-acclimated organisms of a uniform

size and age are used for each test concentration and control group.

Test Substance: The test substance (e.g., dipotassium salt of endothall) is dissolved in

dilution water to create a series of test concentrations. A control group with only dilution

water is also prepared.

Exposure: Organisms are randomly assigned to test chambers containing the different

concentrations of the test substance or the control. The test is typically conducted under

static or flow-through conditions for a set duration (e.g., 96 hours).
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Observations: Mortality and any sublethal effects (e.g., abnormal behavior) are recorded at

regular intervals (e.g., 24, 48, 72, and 96 hours).

Water Quality: Parameters such as temperature, pH, and dissolved oxygen are monitored

throughout the experiment to ensure they remain within an acceptable range.

Data Analysis: The concentration-response data are statistically analyzed (e.g., using probit

analysis) to calculate the LC50 value, which is the concentration estimated to be lethal to

50% of the test organisms over the specified period.
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Caption: A generalized workflow for an acute aquatic toxicity bioassay.
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Conclusion
The toxicological impact of endothall on non-target aquatic organisms is primarily dictated by its

formulation. The dipotassium salt, at recommended application rates, presents a lower risk to

fish and aquatic invertebrates.[4][7] In contrast, the monoamine salt is significantly more toxic

and its use is discouraged in areas where fisheries are an important resource.[4][7] Endothall's

rapid degradation in the aquatic environment and low potential for bioaccumulation mitigate

long-term exposure risks.[1][4][10] However, as a broad-spectrum herbicide, it can impact non-

target aquatic plants, which may lead to indirect effects on the aquatic ecosystem through

habitat alteration.[4] Careful consideration of the formulation and application rates is essential

to minimize adverse effects on non-target aquatic life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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